Cas no 2172549-39-0 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-2-hydroxypropanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-2-hydroxypropanoic acid
• CAS No: 2172549-39-0
• MF: C₂₂H₂₁F₃N₂O₆
• MW: 466.407156705856
• CID: 5797936
• PubChem ID: 165583258
• Update Time: 2025-10-22

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-2-hydroxypropanoic acid
• EN300-1528445
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]-2-hydroxypropanoic acid
• 2172549-39-0

• Inchi： 1S/C22H21F3N2O6/c23-22(24,25)18(9-19(29)26-10-17(28)20(30)31)27-21(32)33-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,16-18,28H,9-11H2,(H,26,29)(H,27,32)(H,30,31)
• InChI Key： UWHABUHUKDLCLJ-UHFFFAOYSA-N
• SMILES： FC(C(CC(NCC(C(=O)O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 466.13517088g/mol
• Monoisotopic Mass: 466.13517088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 125Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-2-hydroxypropanoic acid

Professional Introduction to Compound with CAS No. 2172549-39-0 and Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-2-hydroxypropanoic acid

The compound identified by the CAS number 2172549-39-0 and the product name 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-2-hydroxypropanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in modulating biological pathways, particularly those relevant to therapeutic intervention. Its unique structural features, including the presence of a fluorenylmethoxycarbonyl (Fmoc) protecting group and a trifluorobutyl moiety, contribute to its distinctive chemical properties and biological activity.

Recent research in medicinal chemistry has highlighted the importance of fluorinated compounds in enhancing drug efficacy and bioavailability. The incorporation of fluorine atoms into molecular structures often leads to increased metabolic stability, improved binding affinity to biological targets, and enhanced pharmacokinetic profiles. In the case of this compound, the trifluorobutanamido group plays a crucial role in stabilizing the amide bond, which is a common motif in many biologically active peptides and proteins. This stability is further augmented by the presence of the hydroxypropanoic acid moiety, which can participate in hydrogen bonding interactions with biological targets.

The Fmoc protecting group is another key feature of this compound, which is widely used in peptide synthesis due to its ability to selectively protect amino groups during solid-phase peptide manufacturing. The Fmoc group is particularly useful in facilitating the stepwise assembly of complex peptides without interference from other functional groups. This makes the compound a valuable intermediate in the synthesis of peptide-based therapeutics, where precise control over amino acid sequence and conformation is essential for achieving desired biological activity.

Current studies in synthetic organic chemistry have been focusing on developing efficient methodologies for incorporating fluorinated building blocks into target molecules. The structural motif present in this compound exemplifies how fluorine can be strategically positioned within a molecule to influence its overall pharmacological properties. For instance, the electron-withdrawing nature of fluorine atoms can enhance the lipophilicity of a molecule, thereby improving its ability to cross biological membranes. Additionally, fluorine substitution can alter the electronic distribution within a molecule, leading to changes in its binding affinity and selectivity for biological targets.

In the realm of drug discovery, this compound has garnered attention for its potential as a lead molecule in developing novel therapeutic agents. The combination of structural features such as the fluorenylmethoxycarbonyl group and the trifluorobutylamido moiety suggests that it may exhibit dual functionality, making it suitable for applications where multiple biological interactions are required. For example, such compounds have been explored as inhibitors or modulators of enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammatory disorders.

Advances in computational chemistry have also played a pivotal role in understanding the molecular interactions of this compound with biological targets. Molecular modeling techniques allow researchers to predict how a molecule will bind to a protein or nucleic acid receptor at an atomic level. This information is crucial for designing derivatives with improved potency and selectivity. The presence of fluorine atoms provides additional opportunities for fine-tuning these interactions through steric and electronic effects.

The synthesis of this compound represents a testament to the progress made in multi-step organic synthesis over recent decades. The ability to construct complex molecules with high precision has opened up new avenues for drug development. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in forming carbon-carbon bonds that are essential for creating intricate molecular architectures. These methods have enabled chemists to access novel scaffolds that were previously inaccessible through traditional synthetic approaches.

Moreover, green chemistry principles have guided much of the recent research aimed at developing more sustainable synthetic routes. The use of fluorous solvents, for instance, offers an environmentally friendly alternative to traditional organic solvents by allowing for easy separation and recovery of products based on their fluorous properties. Such innovations align with global efforts to minimize the environmental impact of chemical manufacturing while maintaining high standards of efficiency and yield.

In conclusion, the compound with CAS number 2172549-39-0 and product name 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-2-hydroxypropanoic acid exemplifies how advances in synthetic chemistry are driving innovation in pharmaceutical development. Its unique structural features make it a promising candidate for further exploration as a therapeutic agent or as an intermediate in the synthesis of more complex molecules. As research continues to uncover new applications for fluorinated compounds like this one, their role in addressing unmet medical needs is likely to expand significantly.